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Application Note

Introduction

Triclosan is a broad-spectrum antimicrobial agent that was historically incorporated into various
consumer products, including Colgate Total toothpaste, to help reduce plague and gingivitis.[1]
[2] The concentration of triclosan in Colgate Total was typically 0.3%.[2] Due to its widespread
use, monitoring the levels of triclosan in biological fluids such as saliva is crucial for
pharmacokinetic studies, exposure assessment, and understanding its oral retention and
efficacy. High-Performance Liquid Chromatography (HPLC) is a robust and widely used
analytical technique for the quantification of triclosan in various matrices, offering high
sensitivity and selectivity.

This application note provides a detailed protocol for the determination of triclosan in human
saliva after the use of Colgate Total toothpaste. The described methodology is intended for
researchers, scientists, and drug development professionals.

Principle

The method involves the collection of saliva samples at specified time points after brushing with
Colgate Total toothpaste. The saliva samples are then pre-treated to extract triclosan, followed
by analysis using a reversed-phase HPLC system with UV detection. The concentration of
triclosan is determined by comparing the peak area of the analyte in the sample to a standard
calibration curve.
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Data Presentation

A study on the oral retention of triclosan after the use of a toothpaste containing 0.2% (w/w)
triclosan provides valuable insight into the expected concentrations in saliva. The mean
concentration of triclosan in saliva 5 minutes after using 1g of the toothpaste was found to be
8.16 + 2.50 ug/g.[3] The decay of triclosan in saliva followed a two-phase model with half-lives
of 0.45 hours and 2.42 hours, indicating a relatively rapid initial clearance followed by a slower
elimination phase.[3] While Colgate Total typically contained 0.3% triclosan, this data provides
a relevant estimation of the expected concentration range.

Mean Triclosan

Time Point Concentration in Saliva Standard Deviation (pg/g)
(nalg)
5 minutes post-brushing 8.16 2.50

Table 1: Summary of quantitative data for triclosan concentration in saliva after a single use of
triclosan-containing toothpaste. Data adapted from a study using a 0.2% triclosan toothpaste.

[3]

Experimental Protocols
Materials and Reagents

 Triclosan analytical standard (=99% purity)

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic acid (or other suitable acid for pH adjustment)
» Saliva collection tubes

e \ortex mixer

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC1386194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1386194/
https://www.benchchem.com/product/b1261462?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1386194/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Centrifuge

e Syringe filters (0.45 um)

e HPLC vials

Equipment

o HPLC system equipped with a UV detector

o Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 um particle size)

o Data acquisition and processing software

Saliva Sample Collection

 Participants should refrain from eating, drinking, or oral hygiene procedures for at least 2
hours prior to the study.

e Abaseline saliva sample (unstimulated) is collected before brushing.

» Participants brush their teeth with a specified amount of Colgate Total toothpaste (e.g., 1
gram) for a standardized duration (e.g., 1 minute).

o After brushing, participants should rinse their mouth with a defined volume of water, and the
expectorate should be collected if required for mass balance studies, or discarded.

o Saliva samples are collected at predetermined time intervals post-brushing (e.g., 5, 15, 30,
60, 120, and 240 minutes).

o Collected saliva samples should be immediately stored on ice and then frozen at -20°C or
lower until analysis.

Sample Preparation (Liquid-Liquid Extraction)

e Thaw the saliva samples at room temperature.

e To 1 mL of saliva in a centrifuge tube, add 2 mL of a suitable organic solvent (e.g., ethyl
acetate or a mixture of hexane and isopropanol).
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Vortex the mixture vigorously for 1 minute to ensure thorough mixing and extraction of
triclosan.

Centrifuge the mixture at a high speed (e.g., 10,000 rpm) for 10 minutes to separate the
organic and aqueous layers.

Carefully transfer the upper organic layer containing the extracted triclosan to a clean tube.
Evaporate the organic solvent to dryness under a gentle stream of nitrogen.
Reconstitute the dried residue in a known volume (e.g., 200 uL) of the HPLC mobile phase.

Filter the reconstituted sample through a 0.45 um syringe filter into an HPLC vial.

HPLC Analysis

e Column: Reversed-phase C18 (4.6 x 150 mm, 5 um)

Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v) with 0.1% formic acid. The
exact ratio may need optimization based on the specific column and system.

Flow Rate: 1.0 mL/min
Injection Volume: 20 pL
Detector Wavelength: 280 nm
Column Temperature: 30°C

Run Time: Approximately 10 minutes (or until triclosan has eluted)

Calibration Curve

e Prepare a stock solution of triclosan in methanol (e.g., 1 mg/mL).

o Prepare a series of working standard solutions by serially diluting the stock solution with the
mobile phase to cover the expected concentration range in the saliva samples (e.g., 0.1 to
20 pg/mL).
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* Inject each standard solution into the HPLC system and record the peak area.

o Plot a calibration curve of peak area versus concentration.

Data Analysis

« Inject the prepared saliva samples into the HPLC system.

« |dentify the triclosan peak in the chromatogram based on its retention time, which should
match that of the standard.

o Determine the peak area of triclosan in each sample.

o Calculate the concentration of triclosan in the saliva samples using the linear regression
equation from the calibration curve.

Mandatory Visualization
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Caption: Experimental workflow for triclosan detection in saliva.
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Caption: Pharmacokinetic pathway of triclosan after oral application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1261462?utm_src=pdf-body-img
https://www.benchchem.com/product/b1261462?utm_src=pdf-custom-synthesis
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S2007-33802023000100408
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S2007-33802023000100408
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S2007-33802023000100408
https://ijpsr.com/bft-article/analytical-method-development-and-validation-of-triclosan-in-dental-formulations/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1386194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1386194/
https://www.benchchem.com/product/b1261462#application-of-hplc-for-triclosan-detection-in-saliva-after-colgate-total-use
https://www.benchchem.com/product/b1261462#application-of-hplc-for-triclosan-detection-in-saliva-after-colgate-total-use
https://www.benchchem.com/product/b1261462#application-of-hplc-for-triclosan-detection-in-saliva-after-colgate-total-use
https://www.benchchem.com/product/b1261462#application-of-hplc-for-triclosan-detection-in-saliva-after-colgate-total-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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